3-methyl-3-methylthio-1,3-dihydro-2H-indol-2-one
Cat. No. B8541940
M. Wt: 193.27 g/mol
InChI Key: CUQLQSYPHYDANL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06166040
Procedure details
1,3-Dihydroindol-2(3H)-one (3.3 g,25 mmol) and tetramethylethylenediamine (6.4 g, 55 mmol) was dissolved in freshly distilled tetrahydrofuran under nitrogen and cooled to -75° C. in an acetone/dry ice bath. n-Butyllithium (2.5M, 22 ml, 55 mmol) was added and the mixture was stirred at -75° C. for 30 minutes. Iodomethane (3.57 g, 25 mmol) was added and the mixture was allowed to warm to -20° C., the mixture was recooled to -75° C. then dimethyl disulfide (2.35 g, 25 mmol) was added and the mixture was allowed to warm to room temperature. Water (5 ml) was added and the mixture was concentrated under reduced pressure to a yellow oil. Column chromatography on silica gel (eluent ethyl acetate/hexane) gave 3-methyl-3-methylthio-1,3-dihydro-2H-indol-2-one as a yellow oil which solidified on standing.
[Compound]
Name
1,3-Dihydroindol-2(3H)-one
Quantity
3.3 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
C[N:2](C)[CH2:3][CH2:4]N(C)C.[CH2:9]([Li])[CH2:10]CC.I[CH3:15].CS[S:18][CH3:19].[O:20]1[CH2:24][CH2:23][CH2:22][CH2:21]1>O>[CH3:15][C:23]1([S:18][CH3:19])[C:22]2[C:3](=[CH:4][CH:9]=[CH:10][CH:21]=2)[NH:2][C:24]1=[O:20]
|
Inputs
Step One
[Compound]
|
Name
|
1,3-Dihydroindol-2(3H)-one
|
|
Quantity
|
3.3 g
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
6.4 g
|
|
Type
|
reactant
|
|
Smiles
|
CN(CCN(C)C)C
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
O1CCCC1
|
Step Two
|
Name
|
|
|
Quantity
|
22 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(CCC)[Li]
|
Step Three
|
Name
|
|
|
Quantity
|
3.57 g
|
|
Type
|
reactant
|
|
Smiles
|
IC
|
Step Four
|
Name
|
|
|
Quantity
|
2.35 g
|
|
Type
|
reactant
|
|
Smiles
|
CSSC
|
Step Five
|
Name
|
|
|
Quantity
|
5 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
-75 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the mixture was stirred at -75° C. for 30 minutes
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
to warm to -20° C.
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was recooled to -75° C.
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
to warm to room temperature
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
the mixture was concentrated under reduced pressure to a yellow oil
|
Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC1(C(NC2=CC=CC=C12)=O)SC
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
